Cas no 74185-31-2 (2-Ethynyl-benzoic acid ethyl ester)

• Product Name: 2-Ethynyl-benzoic acid ethyl ester
• CAS No: 74185-31-2
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 859323
• PubChem ID: 11816148
• Update Time: 2025-04-19

2-Ethynyl-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-benzoic acid ethyl ester
• 2-ETHYNYL BENZOIC ACID ETHYLESTER
• ethyl 2-ethynylbenzoate
• 74185-31-2
• Ethyl2-ethynylbenzoate
• DTXSID40473471
• A50668
• SCHEMBL19638940
• ethyl ethynyl-benzoate
• CS-0361449
• AKOS006294731
• FT-0745230

• Inchi： 1S/C11H10O2/c1-3-9-7-5-6-8-10(9)11(12)13-4-2/h1,5-8H,4H2,2H3
• InChI Key： RDKANJFJBXFYSA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 267.3±23.0 °C at 760 mmHg
• Flash Point: 106.1±20.0 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Ethynyl-benzoic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters